Cas no 2166539-77-9 (8-methyl-5-oxa-8,11-diazadispiro3.1.4^{6}.3^{4}tridecane)

• Product Name: 8-methyl-5-oxa-8,11-diazadispiro3.1.4^{6}.3^{4}tridecane
• CAS No: 2166539-77-9
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 6482251
• PubChem ID: 165519051
• Update Time: 2025-05-17

8-methyl-5-oxa-8,11-diazadispiro3.1.4^{6}.3^{4}tridecane Chemical and Physical Properties

Names and Identifiers

• 8-methyl-5-oxa-8,11-diazadispiro3.1.4^{6}.3^{4}tridecane
• 2166539-77-9
• EN300-1280005
• 8-methyl-5-oxa-8,11-diazadispiro[3.1.4^{6}.3^{4}]tridecane

• Inchi： 1S/C11H20N2O/c1-13-8-6-11(9-13)12-7-5-10(14-11)3-2-4-10/h12H,2-9H2,1H3
• InChI Key： DLGLIKHYXXBDJJ-UHFFFAOYSA-N
• SMILES： O1C2(CN(C)CC2)NCCC21CCC2

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 24.5Ų

Additional information on 8-methyl-5-oxa-8,11-diazadispiro3.1.4^{6}.3^{4}tridecane

Compound CAS No 2166539-77-9: 8-Methyl-5-Oxa-8,11-Diazadispiro[3.1.4^6.3^4]Tridecane

The compound with CAS No 2166539-77-9, commonly referred to as 8-methyl-5-oxa-8,11-diazadispiro[3.1.4^6.3^4]tridecane, is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of spiro compounds, which are characterized by two or more rings sharing a single atom, in this case, the oxygen atom at position 5 (5-oxa) and nitrogen atoms at positions 8 and 11 (diazadispiro). The methyl group at position 8 adds further complexity to its structure, influencing its chemical reactivity and physical properties.

Recent studies have highlighted the potential of 8-methyl-5-oxa-8,11-diazadispiro[3.1.4^6.3^4]tridecane in various fields, including pharmaceuticals and materials science. Its unique spiro structure allows for enhanced stability and bioavailability, making it a promising candidate for drug delivery systems. Researchers have explored its ability to act as a scaffold for developing new drugs targeting specific receptors, such as GPCRs (G-protein coupled receptors), which are involved in numerous physiological processes.

In terms of synthesis, the compound is typically derived from multi-step reactions involving cyclization and functional group transformations. The introduction of the methyl group at position 8 is achieved through alkylation or methylation reactions, while the spiro structure is formed via intramolecular cyclization under specific conditions. These synthetic methods have been optimized in recent years to improve yield and purity, making large-scale production more feasible.

The physical properties of CAS No 2166539-77-9 are highly dependent on its molecular structure. It exhibits a high melting point due to the rigid spiro framework and moderate solubility in organic solvents, which is advantageous for its use in organic reactions and formulations. Its thermal stability has also been studied extensively, with recent findings indicating that it can withstand temperatures up to 200°C without significant degradation.

One of the most exciting developments involving this compound is its application in advanced materials science. Researchers have investigated its potential as a building block for creating novel polymers with tailored mechanical and electronic properties. The presence of nitrogen atoms in the spiro system introduces electron-withdrawing effects, which can enhance the conductivity of materials derived from this compound.

Moreover, 8-methyl-5-oxa-8,11-diazadispiro[3.1.4^6.3^4]tridecane has shown promise in catalysis applications due to its ability to act as a chiral ligand in asymmetric synthesis reactions. Its unique stereochemistry enables the formation of enantioselective products, which are highly valuable in pharmaceutical manufacturing.

In conclusion, CAS No 2166539-77-9 represents a cutting-edge molecule with significant potential across multiple disciplines. Its complex structure and versatile properties make it an invaluable tool for researchers seeking innovative solutions in drug development, materials science, and catalysis.